Cas no 154824-39-2 (Acetamide, N,N'-[1,2-ethanediylbis(oxy-2,1-ethanediyl)]bis[2-bromo-)

• Product Name: Acetamide, N,N'-[1,2-ethanediylbis(oxy-2,1-ethanediyl)]bis[2-bromo-
• CAS No: 154824-39-2
• MF: C₁₀H₁₈Br₂N₂O₄
• MW: 390.06892156601
• CID: 4466533
• PubChem ID: 21458445
• Update Time: 2025-05-19

Acetamide, N,N'-[1,2-ethanediylbis(oxy-2,1-ethanediyl)]bis[2-bromo- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N,N'-[1,2-ethanediylbis(oxy-2,1-ethanediyl)]bis[2-bromo-
• SCHEMBL7547013
• Bis(bromoacetamide)-PEG2
• N,N'-((Ethane-1,2-diylbis(oxy))bis(ethane-2,1-diyl))bis(2-bromoacetamide)
• 154824-39-2
• MFCD32642008
• 2-?Bromo-?N-?(2-?{2-?[2-?(2-?bromoacetamido)?ethoxy]?ethoxy}?ethyl)?acetamide
• 2-bromo-N-[2-[2-[2-[(2-bromoacetyl)amino]ethoxy]ethoxy]ethyl]acetamide

• Inchi： 1S/C10H18Br2N2O4/c11-7-9(15)13-1-3-17-5-6-18-4-2-14-10(16)8-12/h1-8H2,(H,13,15)(H,14,16)
• InChI Key： FPUHAHTZUQXONT-UHFFFAOYSA-N
• SMILES： BrCC(NCCOCCOCCNC(CBr)=O)=O

Computed Properties

• Exact Mass: 389.96128Da
• Monoisotopic Mass: 387.96333Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 11
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 76.7Ų

Additional information on Acetamide, N,N'-[1,2-ethanediylbis(oxy-2,1-ethanediyl)]bis[2-bromo-

Recent Advances in the Study of Acetamide, N,N'-[1,2-ethanediylbis(oxy-2,1-ethanediyl)]bis[2-bromo- (CAS: 154824-39-2)

The compound Acetamide, N,N'-[1,2-ethanediylbis(oxy-2,1-ethanediyl)]bis[2-bromo- (CAS: 154824-39-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique brominated acetamide structure, has shown promising potential in various therapeutic applications, including antimicrobial and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its biological efficacy.

One of the key findings from recent research is the compound's ability to inhibit specific enzymatic pathways crucial for bacterial and cancer cell survival. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 154824-39-2 effectively targets and disrupts the function of bacterial topoisomerases, leading to cell death in multidrug-resistant strains. This finding underscores its potential as a novel antimicrobial agent in an era of increasing antibiotic resistance.

In addition to its antimicrobial properties, 154824-39-2 has also been investigated for its anticancer potential. A recent preclinical study highlighted its ability to induce apoptosis in certain cancer cell lines by modulating the expression of pro-apoptotic proteins. The study, conducted by researchers at a leading pharmaceutical institute, utilized advanced molecular docking techniques to identify the compound's binding affinity with key oncogenic targets, providing a foundation for future drug development efforts.

The synthesis and structural optimization of 154824-39-2 have also been areas of active research. A 2024 paper in Organic & Biomolecular Chemistry detailed an improved synthetic route that enhances yield and purity while reducing environmental impact. This advancement is particularly significant for scaling up production for clinical trials and potential commercialization. The study also explored structure-activity relationships (SAR) to identify key functional groups responsible for the compound's bioactivity.

Despite these promising developments, challenges remain in the clinical translation of 154824-39-2. Issues such as bioavailability, toxicity profiles, and formulation stability need to be addressed in future research. However, the compound's unique chemical structure and demonstrated biological activities make it a compelling candidate for further investigation. Ongoing studies are expected to provide deeper insights into its therapeutic potential and pave the way for its application in modern medicine.

In conclusion, Acetamide, N,N'-[1,2-ethanediylbis(oxy-2,1-ethanediyl)]bis[2-bromo- (CAS: 154824-39-2) represents a promising area of research in chemical biology and drug discovery. Its dual antimicrobial and anticancer properties, coupled with recent advancements in synthesis and mechanistic understanding, position it as a molecule of significant interest for the pharmaceutical industry. Future research should focus on addressing the remaining challenges to unlock its full therapeutic potential.